Cas no 59743-67-8 (4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one)

4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one is a synthetic organic compound featuring a substituted indanone core, characterized by methoxy groups at the 4 and 7 positions and a methyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its rigid bicyclic framework and electron-rich aromatic system enhance its utility in cyclization reactions and as a precursor for heterocyclic compounds. The compound's stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. It is particularly suited for applications requiring precise functionalization of the indanone scaffold.
4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one structure
59743-67-8 structure
Product Name:4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
CAS No:59743-67-8
MF:C12H14O3
MW:206.237763881683
CID:385743
PubChem ID:308152
Update Time:2025-06-10

4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one,2,3-dihydro-4,7-dimethoxy-3-methyl-
    • 4,7-dimethoxy-3-methyl-2,3-dihydroinden-1-one
    • 3-Methyl-4,7-dimethoxyindan-1-on
    • 4,7-dimethoxy-3-methyl-indan-1-one
    • AC1L7CBB
    • ANW-68283
    • cid_308152
    • CTK8C2369
    • NSC208755
    • MLS003107222
    • 59743-67-8
    • BDBM96157
    • NSC-208755
    • MFCD18072923
    • CHEMBL2138373
    • SCHEMBL11870837
    • DTXSID90308744
    • SUEAWVWSLMANOD-UHFFFAOYSA-N
    • A869134
    • AKOS013134197
    • 3-methyl-4,7-dimethoxyindan-1-one
    • SMR001822097
    • MDL: MFCD18072923
    • Inchi: 1S/C12H14O3/c1-7-6-8(13)12-10(15-3)5-4-9(14-2)11(7)12/h4-5,7H,6H2,1-3H3
    • InChI Key: SUEAWVWSLMANOD-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2C(CC(C)C=21)=O)OC

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.126
  • Boiling Point: 333.4°Cat760mmHg
  • Flash Point: 146.5°C
  • Refractive Index: 1.53
  • PSA: 35.53
  • LogP: 2.39370

4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM290299-5g
4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
59743-67-8 95%
5g
$*** 2023-03-31
Alichem
A079000667-1g
4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
59743-67-8 95%
1g
$400.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738888-1g
4,7-Dimethoxy-3-methyl-2,3-dihydro-1h-inden-1-one
59743-67-8 98%
1g
¥1715.00 2024-05-07
Crysdot LLC
CD12057279-5g
4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
59743-67-8 95+%
5g
$662 2024-07-24
Ambeed
A192662-1g
4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one
59743-67-8 95+%
1g
$175.0 2024-04-18

Additional information on 4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one

4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

The compound 4,7-Dimethoxy-3-methyl-2,3-dihydro-1H-inden-1-one, identified by the CAS Registry Number 59743-67-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indenones, which are known for their diverse biological activities and potential applications in drug discovery.

Structurally, 4,7-Dimethoxy groups are attached to the indenone skeleton, with a methyl group at position 3 and a ketone group at position 1. This unique arrangement contributes to its distinctive chemical properties and biological functions. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in medicinal chemistry.

The synthesis of 4,7-Dimethoxy-substituted indenones has been optimized through various methodologies, including intramolecular cyclization and cross-coupling reactions. These advancements have facilitated the exploration of its pharmacokinetic properties and bioavailability, which are crucial for its potential therapeutic applications.

Recent research has focused on the biological activity of 4,7-Dimethoxy-substituted indenones, particularly their anti-inflammatory and antioxidant properties. Studies conducted in 2023 have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4,7-Dimethoxy-substituted indenones have shown promise in the treatment of neurodegenerative diseases. Preclinical studies indicate that this compound may protect against oxidative stress and neuronal damage, making it a candidate for further investigation in Alzheimer's disease models.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions of 4,7-Dimethoxy-substituted indenones with target proteins. Docking studies reveal that the methyl group at position 3 plays a critical role in stabilizing protein-ligand interactions, thereby influencing the compound's bioactivity.

Furthermore, recent advancements in green chemistry have led to the development of environmentally friendly synthesis routes for this compound. These methods not only reduce waste but also improve the overall sustainability of drug production processes.

In conclusion, 4,7-Dimethoxy-substituted indenones represent a promising class of compounds with diverse biological activities and therapeutic potentials. Continued research into their synthesis, biological mechanisms, and clinical applications will undoubtedly contribute to the advancement of medicinal chemistry and drug development.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk